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Compound of Interest

Compound Name: 5-Bromo-2-nitrophenol

cat. No.: B022722

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-nitrophenol is a halogenated nitroaromatic compound that serves as a versatile
intermediate in organic synthesis.[1] Its distinct chemical structure, featuring a bromine atom
and a nitro group on a phenol backbone, makes it a valuable building block for the synthesis of
more complex molecules, including pharmaceuticals and agrochemicals.[1] This guide provides
a comprehensive overview of the core physical properties of 5-Bromo-2-nitrophenol, detailed
experimental protocols for its synthesis and characterization, and a visual representation of its
synthetic pathway.

Core Physical and Chemical Properties

The physical and chemical characteristics of 5-Bromo-2-nitrophenol are fundamental to its
application in research and development. These properties have been determined through
various analytical techniques and computational predictions.
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Property Value Source

CAS Number 27684-84-0 [LI[21031[41[5]

Molecular Formula CeH4BrNOs3 [L12][31[41[5]16]

Molecular Weight 218.00 g/mol [21[31[5]
Pale yellow to green crystalline

Appearance _ [1][71(8]
solid/powder

Melting Point 40-47 °C [1](7][8]

Boiling Point 264.6 £ 20.0 °C (Predicted) [718]

Density 1.881 + 0.06 g/cm3 (Predicted) [71[8]

B Soluble in ethyl acetate and

Solubility [41718191
methanol

pKa 6.08 £ 0.13 (Predicted) [718]

Experimental Protocols
Synthesis of 5-Bromo-2-nitrophenol from 3-

Bromophenol

A common method for the synthesis of 5-Bromo-2-nitrophenol involves the nitration of 3-

bromophenol.[7][9]

Materials:

Ether

3-Bromophenol (49.35 g, 285 mmol)
Potassium nitrate (51.5 g, 509 mmol)
Concentrated sulfuric acid (32.6 mL)

Water (105 mL for reaction, 350 mL for dilution)
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Saturated saline solution

Anhydrous sodium sulfate

Silica gel

Hexane

Ethyl acetate

Procedure:

A solution of potassium nitrate (51.5 g) in a mixture of concentrated sulfuric acid (32.6 mL)
and water (105 mL) is prepared and cooled to 10 °C.[7][9]

o 3-Bromophenol (49.35 g) is added dropwise to the stirred solution, maintaining the
temperature at approximately 10 °C.[7][9]

 After the addition is complete, the reaction mixture is stirred at room temperature for an
additional 2 hours.[7][9]

e The reaction is quenched by diluting the mixture with 350 mL of water.[7][9]
e The product is extracted from the aqueous solution using ether.[7][9]

e The combined organic layers are washed with a saturated saline solution, dried over
anhydrous sodium sulfate, and the solvent is removed under reduced pressure.[7][9]

e The resulting crude product is purified by flash column chromatography on silica gel, using a
hexane/ethyl acetate (19:1) mixture as the eluent, to yield 5-bromo-2-nitrophenol as a
yellow-green solid.[7][9]

Characterization and Purity Analysis

The identity and purity of the synthesized 5-Bromo-2-nitrophenol are confirmed using various
analytical methods.
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» Nuclear Magnetic Resonance (*H NMR): The structure is confirmed by *H NMR
spectroscopy. In DMSO-d6, the expected signals are:  11.44 (s, 1H), 7.84 (d, J = 8.7 Hz,
1H), 7.33 (d, J = 2.1 Hz, 1H), and 7.18 (dd, J = 8.7, 2.1 Hz, 1H).[7][9]

o Gas Chromatography (GC): Purity is often assessed by GC, with purities typically greater
than 98.0% being reported.

o High-Performance Liquid Chromatography (HPLC): HPLC is another method used to
determine purity, with reported values often exceeding 95.0%.[6]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-nitrophenol.
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Nitration Reagents:
Start: 3-Bromophenol Potassium Nitrate

Sulfuric Acid / Water

Reaction Step:
Nitration at 10°C,

then 2h at RT

Workup:
Aqueous Dilution
& Ether Extraction

Purification:

Flash Column Chromatography
(Silica Gel, Hexane/EtOAc)

Final Product:
5-Bromo-2-nitrophenol

Characterization:

'H NMR, GC, HPLC

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Bromo-2-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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